Cas no 1286709-81-6 (N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine)

• Product Name: N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine
• CAS No: 1286709-81-6
• MF: C₂₀H₁₉Cl₂N₅OS
• MW: 448.368760347366
• CID: 6321978
• PubChem ID: 52907440
• Update Time: 2025-07-19

N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine
• AKOS024532480
• VU0532337-1
• N-{4-[4-(2,3-dichlorophenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}-6-methylpyridin-2-amine
• SR-01000926850
• SR-01000926850-1
• CHEMBL5021737
• 1286709-81-6
• [4-(2,3-dichlorophenyl)piperazin-1-yl]-[2-[(6-methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]methanone
• (4-(2,3-dichlorophenyl)piperazin-1-yl)(2-((6-methylpyridin-2-yl)amino)thiazol-4-yl)methanone
• F6113-0433

• Inchi： 1S/C20H19Cl2N5OS/c1-13-4-2-7-17(23-13)25-20-24-15(12-29-20)19(28)27-10-8-26(9-11-27)16-6-3-5-14(21)18(16)22/h2-7,12H,8-11H2,1H3,(H,23,24,25)
• InChI Key： OZUGOPRMTYBVCU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(C(C2=CSC(NC3C=CC=C(C)N=3)=N2)=O)CC1)Cl

Computed Properties

• Exact Mass: 447.0687368g/mol
• Monoisotopic Mass: 447.0687368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine

Comprehensive Analysis of N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine (CAS 1286709-81-6)

The compound N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine (CAS 1286709-81-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine core linked to a thiazole ring and a pyridine moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the presence of the 2,3-dichlorophenyl group, which is often associated with neuroactive properties.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s unique architecture aligns with these trends, as its modular design allows for fine-tuning of pharmacokinetic properties. For instance, the carbonyl-thiazole linkage enhances metabolic stability, while the methylpyridin-2-amine group may improve solubility—a critical factor in oral bioavailability. These attributes make it a subject of interest for researchers exploring kinase inhibitors or GPCR modulators.

The synthesis of N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for confirming its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to minimize waste and improve yield.

From a therapeutic perspective, this compound’s potential applications extend to neurodegenerative diseases and mood disorders, areas where current treatments often face limitations. Its piperazine scaffold is a common feature in antidepressants and antipsychotics, suggesting possible utility in mental health therapeutics. Additionally, the thiazole ring’s presence hints at antimicrobial or anti-inflammatory properties, aligning with the rising interest in multi-target drug design.

In the context of computational drug discovery, N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine has been modeled for molecular docking studies. These simulations predict strong binding affinities for specific protein targets, further validating its pharmacological potential. As the pharmaceutical industry shifts toward AI-driven drug development, compounds like this are increasingly screened using machine learning algorithms to accelerate lead optimization.

Safety and toxicity profiling remain critical steps in its development. Preliminary studies suggest favorable ADME (absorption, distribution, metabolism, excretion) properties, though rigorous in vivo testing is needed. The compound’s lipophilicity and blood-brain barrier permeability are also under scrutiny, as these factors dictate its suitability for CNS applications.

In summary, N-{4-4-(2,3-dichlorophenyl)piperazine-1-carbonyl-1,3-thiazol-2-yl}-6-methylpyridin-2-amine (CAS 1286709-81-6) represents a compelling case study in modern drug discovery. Its structural complexity, combined with emerging biotechnological tools, positions it at the forefront of innovative therapeutics. As research progresses, this compound may unlock new avenues for treating complex diseases, reflecting the dynamic intersection of chemistry, biology, and technology.